Cas no 183158-31-8 (diethyl pyridin-3-ylboronate)
diethyl pyridin-3-ylboronate structure
Product Name:diethyl pyridin-3-ylboronate
CAS No:183158-31-8
MF:C9H14BNO2
MW:179.023962497711
CID:2125979
PubChem ID:14127880
Update Time:2025-04-21
diethyl pyridin-3-ylboronate Chemical and Physical Properties
Names and Identifiers
-
- diethyl pyridin-3-ylboronate
- Boronic acid, 3-pyridinyl-, diethyl ester
- DA-09004
- SCHEMBL4849535
- 183158-31-8
- Diethyl B-3-pyridinylboronate
- DTXSID801307459
-
- Inchi： 1S/C9H14BNO2/c1-3-12-10(13-4-2)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
- InChI Key： FIYNWUOJCBNBCZ-UHFFFAOYSA-N
- SMILES： O(B(C1C=NC=CC=1)OCC)CC
Computed Properties
- Exact Mass: 179.1117589Da
- Monoisotopic Mass: 179.1117589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
diethyl pyridin-3-ylboronate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
183158-31-8 (diethyl pyridin-3-ylboronate) Related Products
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